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Compound of Interest

Compound Name: 4-Fluoro-3-nitrobenzaldehyde

Cat. No.: B1361154 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper storage, handling, and stability of 4-Fluoro-3-
nitrobenzaldehyde.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for 4-Fluoro-3-
nitrobenzaldehyde?

For optimal stability, 4-Fluoro-3-nitrobenzaldehyde should be stored in a cool, dark, and dry

place.[1][2] It is recommended to keep the container tightly sealed to prevent exposure to

moisture and air.[1] Some suppliers also suggest storing under an inert atmosphere, such as

argon, as the compound can be air-sensitive.[1][2]

Q2: What are the primary physical and chemical properties of 4-Fluoro-3-nitrobenzaldehyde?

Key properties are summarized in the table below.
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Property Value Reference

CAS Number 42564-51-2 [3][4]

Molecular Formula C₇H₄FNO₃ [5]

Molecular Weight 169.11 g/mol [3][4]

Appearance

White to tan or light orange to

yellow/green crystalline

powder.

[1][6]

Melting Point 45-47 °C (lit.) [3][4]

Q3: What are the main safety hazards associated with 4-Fluoro-3-nitrobenzaldehyde?

This compound is classified as harmful and an irritant.[5] It is harmful if swallowed, inhaled, or

in contact with skin.[5][7] It causes serious eye and skin irritation and may cause respiratory

irritation.[5] Appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a dust mask, should always be worn when handling this chemical.[3][4]

Q4: Is 4-Fluoro-3-nitrobenzaldehyde stable under normal laboratory conditions?

4-Fluoro-3-nitrobenzaldehyde is generally stable under normal, recommended storage

conditions.[8] However, it is susceptible to degradation in the presence of strong oxidizing

agents, and prolonged exposure to air, light, or moisture can lead to decomposition.[1][8]

Nitroaromatic compounds can also pose an explosion risk if subjected to shock or rapid

heating.
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Observed Issue Potential Cause Recommended Action

Change in color of the solid

(e.g., darkening)

This may indicate gradual

decomposition, possibly due to

oxidation or exposure to light.

While a slight color change

may not significantly impact all

reactions, it is advisable to

check the purity of the material

using a suitable analytical

method (e.g., HPLC, GC, or

NMR) before use. For sensitive

applications, using a fresh,

unopened batch is

recommended.

Low or inconsistent reaction

yields

This could be due to the

degradation of the starting

material. The aldehyde

functional group is prone to

oxidation to the corresponding

carboxylic acid (4-Fluoro-3-

nitrobenzoic acid).

Confirm the purity of the 4-

Fluoro-3-nitrobenzaldehyde. If

oxidation is suspected,

consider purifying the material

by recrystallization. Ensure

reaction conditions are

anhydrous and under an inert

atmosphere if necessary.

Presence of an unexpected

acidic impurity in the reaction

mixture

This is likely due to the

oxidation of the aldehyde to 4-

Fluoro-3-nitrobenzoic acid.

The acidic impurity can often

be removed during aqueous

workup by washing the organic

layer with a mild base, such as

a saturated sodium

bicarbonate solution.

Formation of alcohol and

carboxylic acid byproducts

under basic conditions

This is indicative of a

Cannizzaro reaction, a

disproportionation reaction that

can occur with aldehydes

lacking an alpha-hydrogen in

the presence of a strong base.

If the desired reaction requires

basic conditions, consider

using a non-nucleophilic base

or protecting the aldehyde

group. Alternatively, carefully

control the reaction

temperature and the rate of

addition of the base to

minimize this side reaction.
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Experimental Protocols
Purity Assessment by High-Performance Liquid Chromatography (HPLC) (General Method)

This is a general method that can be adapted to assess the purity of 4-Fluoro-3-
nitrobenzaldehyde. Method optimization may be required.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Detection: UV at a wavelength where the compound has significant absorbance (e.g., 254

nm).

Sample Preparation: Prepare a stock solution of 4-Fluoro-3-nitrobenzaldehyde in

acetonitrile (e.g., 1 mg/mL). Dilute to a working concentration (e.g., 0.1 mg/mL) with the

mobile phase.

Analysis: Inject the sample and analyze the chromatogram for the presence of impurity

peaks. The main peak should correspond to the 4-Fluoro-3-nitrobenzaldehyde.
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4-Fluoro-3-nitrobenzaldehyde 4-Fluoro-3-nitrobenzoic acidOxidation (Air, Light, Oxidizing Agents)

Storage and Handling

Experimental Use

Troubleshooting

Store in a cool, dark, dry place

Check for signs of degradation (e.g., color change)

Keep container tightly sealed Consider storing under inert gas

Confirm purity via analytical methods (HPLC, GC, NMR)

If degradation is suspected

Use in reaction

Low yield or side products observed

Identify potential side reactions (e.g., oxidation, Cannizzaro)

Purify starting material or adjust reaction conditions
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1361154?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

